(Z)-ethyl 4-((4-(((6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)carbamothioyl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[[(Z)-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)carbamothioyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C23H24BrN5O5S3/c1-3-34-23(31)28-10-12-29(13-11-28)37(32,33)17-7-4-15(5-8-17)20(30)25-21(35)26-22-27(2)18-9-6-16(24)14-19(18)36-22/h4-9,14H,3,10-13H2,1-2H3,(H,25,30,35)/b26-22-
• InChI Key: HJYSZBFJTKPJFG-ROMGYVFFSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC(=S)N=C3N(C4=C(S3)C=C(C=C4)Br)C
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC(=S)/N=C\3/N(C4=C(S3)C=C(C=C4)Br)C
• Molecular Formula: C23H24BrN5O5S3
• Molecular Weight: 626.6 g/mol

Description

The compound contains several functional groups including a benzo[d]thiazol-2(3H)-ylidene group, a carbamothioyl group, a carbamoyl group, a phenylsulfonyl group, and a piperazine-1-carboxylate group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central benzo[d]thiazol-2(3H)-ylidene group. The exact structure would need to be confirmed by physicochemical and spectral characteristics.

Scientific Research Applications

Synthesis and Anticancer Potential

• Research involving the synthesis of new propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole has been conducted to evaluate their potential as anticancer agents. The synthesis process involved multiple steps, starting from ethyl 4-piperidinecarboxylate, leading to compounds with varying anticancer activities as determined through IC50 values against certain cancer cell lines, suggesting a promising avenue for anticancer drug development (Rehman et al., 2018).

Antibacterial and Antifungal Activities

• A study on the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties explored their biological activities, including antimicrobial, antilipase, and antiurease effects. Some synthesized compounds showed good to moderate activity against microbial tests, highlighting their potential in combating microbial resistance (Başoğlu et al., 2013).

Synthesis and Biological Properties of Benzothiazole Derivatives

• The synthesis and evaluation of new piperidine substituted benzothiazole derivatives have been reported, indicating that these compounds exhibit good antibacterial and antifungal activities. This study points towards the usefulness of such derivatives in developing new antimicrobial agents (Shafi et al., 2021).

Antimicrobial Activity of Novel Compounds

• Novel compounds synthesized from ethyl piperidin-4-carboxylate demonstrated significant in vitro antibacterial activity against various bacterial strains. This research underlines the importance of structural innovation in discovering new antimicrobial agents (Iqbal et al., 2017).

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, studying its reactivity, and optimizing its synthesis.